Cas no 71743-75-4 (1H-Pyrrolizin-7a(5H)-ol,2-chloro-2,3-dihydro-5-imino-, monohydrochloride, (2S-trans)- (9CI))

• Product Name: 1H-Pyrrolizin-7a(5H)-ol,2-chloro-2,3-dihydro-5-imino-, monohydrochloride, (2S-trans)- (9CI)
• CAS No: 71743-75-4
• MF: C₇H₁₀Cl₂N₂O
• MW: 209.07309961319
• CID: 564718
• PubChem ID: 3054750
• Update Time: 2025-07-09

1H-Pyrrolizin-7a(5H)-ol,2-chloro-2,3-dihydro-5-imino-, monohydrochloride, (2S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizin-7a(5H)-ol,2-chloro-2,3-dihydro-5-imino-, monohydrochloride, (2S-trans)- (9CI)
• (2S,8R)-2-chloro-5-imino-2,3-dihydro-1H-pyrrolizin-8-ol,hydrochloride
• (2S-trans)-2-Chloro-5-imino-2,3-dihydro-1H-pyrrolizin-7a(5H)-ol monohy drochloride
• 1H-Pyrrolizin-7a(5H)-ol, 2,3-dihydro-2-chloro-5-imino-, monohydrochloride, (2S-trans)-
• 354, Antibiotic HCl
• AC1MHO2M
• Clazamycin A HCl
• Clazamycin A hydrochloride
• CLAZAMYCIN A-HCL
• Clazamycin A-hydrochloride
• U54703 HCl
• 1H-Pyrrolizin-7a(5H)-ol, 2-chloro-2,3-dihydro-5-imino-, monohydrochloride, (2S-trans)-
• (2s-trans)-2-Chloro-5-inino-2,3-dihydro-1H-pyrrolizin-7a(5H)-ol
• NSC332188
• (2S,8R)-2-chloro-5-imino-2,3-dihydro-1H-pyrrolizin-8-ol;hydrochloride
• NSC 332188
• 1H-Pyrrolizin-7a(5H)-ol,2-chloro-2,3-dihydro-5-imino-,monohydrochloride,(2S-trans)-
• (2S-trans)-2-Chloro-5-imino-2,3-dihydro-1H-pyrrolizin-7a(5H)-ol monohydrochloride
• NSC-332188
• Trans-2-chloro-5-imino-2,3,5,7a-tetrahydro-1H-pyrrolizin-7a-ol hydrochloride
• 71743-75-4

• Inchi： 1S/C7H9ClN2O.ClH/c8-5-3-7(11)2-1-6(9)10(7)4-5;/h1-2,5,9,11H,3-4H2;1H/t5-,7-;/m0./s1
• InChI Key： NKRBZSNRJFNVLC-KQBMADMWSA-N
• SMILES： Cl[C@@H]1CN2C(C=C[C@@]2(C1)O)=N.Cl

Computed Properties

• Exact Mass: 208.0172
• Monoisotopic Mass: 208.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3A^2

Experimental Properties

• Boiling Point: 295.8°C at 760 mmHg
• Flash Point: 132.7°C
• PSA: 47.32
• LogP: 1.37480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizines Pyrrolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizines

Additional information on 1H-Pyrrolizin-7a(5H)-ol,2-chloro-2,3-dihydro-5-imino-, monohydrochloride, (2S-trans)- (9CI)

1H-Pyrrolizin-7a(5H)-ol, 2-chloro-2,3-dihydro-5-imino-, monohydrochloride, (2S-trans)- (9CI)

The compound 1H-Pyrrolizin-7a(5H)-ol, 2-chloro-2,3-dihydro-5-imino-, monohydrochloride, (2S-trans)- (9CI) with CAS No. 71743-75-4 is a highly specialized organic molecule with significant applications in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrolizine derivatives, which are known for their unique structural features and potential bioactivity. The molecule's structure includes a pyrrolizine ring system with a hydroxyl group at position 7a and a chlorine atom at position 2. Additionally, the presence of an imino group at position 5 and a hydrochloride counterion further enhances its chemical complexity and functional diversity.

Recent studies have highlighted the importance of pyrrolizine derivatives in drug discovery and development. The pyrrolizin core structure has been shown to exhibit various biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The monohydrochloride form of this compound is particularly advantageous due to its enhanced solubility and stability in aqueous environments, making it more suitable for pharmacological studies. Researchers have also explored the stereochemistry of this compound, particularly the (2S-trans) configuration, which plays a crucial role in determining its bioavailability and therapeutic efficacy.

The synthesis of 1H-Pyrrolizin-7a(5H)-ol derivatives has been optimized through various methodologies. One prominent approach involves the use of palladium-catalyzed cross-coupling reactions to introduce functional groups at specific positions on the pyrrolizine ring. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product. Another notable advancement is the application of asymmetric induction techniques to selectively synthesize the (2S-trans) enantiomer, which is critical for achieving desired pharmacokinetic properties.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, its ability to modulate cellular signaling pathways makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, preclinical studies have demonstrated its antiproliferative effects on cancer cells, suggesting its potential as an anticancer agent. The chloro substituent in the molecule has been found to enhance its binding affinity to specific receptors, further bolstering its therapeutic potential.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the molecular structure and purity of this compound. These methods provide detailed insights into the spatial arrangement of atoms within the molecule and help ensure that the synthesized product meets rigorous quality standards required for pharmacological testing.

Looking ahead, ongoing research is focused on further elucidating the mechanism of action of this compound at the molecular level. Understanding how it interacts with cellular components will be essential for optimizing its therapeutic profile and minimizing potential side effects. Moreover, efforts are being made to explore its combinatorial chemistry potential by attaching additional functional groups to enhance its bioactivity.

In conclusion, 1H-Pyrrolizin-7a(5H)-ol, with CAS No. 71743-75-4, represents a significant advancement in organic synthesis and drug discovery. Its unique structural features and promising biological activities make it a valuable tool for researchers in various fields of chemistry and pharmacology. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in developing innovative therapeutic agents.